1-Azaspiro[4.6]undecane-2,4-dione
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Description
1-Azaspiro[4.6]undecane-2,4-dione is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.235. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Properties
Research has demonstrated the anticonvulsant properties of various substituted 1-azaspiro compounds, including 1-Azaspiro[4.6]undecane-2,4-dione. Kamiński et al. (2014) synthesized and tested 22 differently substituted 1H-isoindole-1,3(2H)-diones, 8-azaspiro[4.5]decane-7,9-diones, and 3-azaspiro[5.5]undecane-2,4-diones for anticonvulsant activity. Their results showed effectiveness in animal models of epilepsy, with specific compounds showing protection against both maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures (Kamiński, Wiklik, & Obniska, 2014).
Peptide Synthesis
This compound has been used in peptide synthesis. Nowshuddin and Reddy (2011) described a simple two-step procedure for synthesizing a dipeptide from N-hydroxy-3-azaspiro[5.5]undecane-2,4-dione activated α-amino acids. This method is effective for coupling a variety of chiral amino acids without losing enantiomeric purity, highlighting its utility in peptide synthesis (Nowshuddin & Reddy, 2011).
Chemical Synthesis and Characterization
Kissing and Witkop (1975) described the chemical behavior and synthesis of 1-Azaspiro[5.5]undecane-2,7-diones through Schmidt-Reaction, expanding the understanding of the chemical properties and synthesis methodologies of such compounds (Kissing & Witkop, 1975).
Novel Reagents for Peptide Synthesis
Rao et al. (2016) introduced a new reagent, 3-azaspiro[5,5]undecan-2,4-dioxo-3-yl diphenyl phosphate (ASUD-diphenyl phosphate), derived from this compound, for the synthesis of N-protected amino acid-ASUD esters. This reagent reacts with N-protected amino acids under mild conditions, maintaining the enantiomeric purity of the amino acid, and is a significant development in peptide synthesis (Rao et al., 2016).
Properties
IUPAC Name |
1-azaspiro[4.6]undecane-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2/c12-8-7-9(13)11-10(8)5-3-1-2-4-6-10/h1-7H2,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZEBNQYUSVSTOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC2(CC1)C(=O)CC(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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